Cas no 5569-57-3 (1-(benzylsulfonyl)-4-(4-nitrophenyl)piperazine)

1-(benzylsulfonyl)-4-(4-nitrophenyl)piperazine structure
5569-57-3 structure
Product Name:1-(benzylsulfonyl)-4-(4-nitrophenyl)piperazine
CAS No:5569-57-3
MF:C17H19N3O4S
MW:361.415462732315
CID:1598306
PubChem ID:2853453
Update Time:2025-04-21

1-(benzylsulfonyl)-4-(4-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(benzylsulfonyl)-4-(4-nitrophenyl)piperazine
    • 1-(4-Nitro-phenyl)-4-phenylmethanesulfonyl-piperazine
    • piperazine, 1-(4-nitrophenyl)-4-[(phenylmethyl)sulfonyl]-
    • 1-benzylsulfonyl-4-(4-nitrophenyl)piperazine
    • Oprea1_468020
    • STK755678
    • Cambridge id 5569573
    • Z31064887
    • 5569-57-3
    • ST4030258
    • AB00041148-01
    • AKOS000672959
    • 1-(4-NITROPHENYL)-4-PHENYLMETHANESULFONYLPIPERAZINE
    • DTXSID70386126
    • AB00041148-02
    • Inchi: 1S/C17H19N3O4S/c21-20(22)17-8-6-16(7-9-17)18-10-12-19(13-11-18)25(23,24)14-15-4-2-1-3-5-15/h1-9H,10-14H2
    • InChI Key: BFLZLXYSJKAUBN-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)(N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)(=O)=O

Computed Properties

  • Exact Mass: 361.10977
  • Monoisotopic Mass: 361.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 578.9°C at 760 mmHg
  • Flash Point: 303.9°C
  • Refractive Index: 1.662
  • PSA: 83.76
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